Cas no 80565-42-0 (1H-Indole-3-acetamide,2-(3-ethyl-5-methyl-4-isoxazolyl)-N,N-dimethyl-a-oxo-)

1H-Indole-3-acetamide,2-(3-ethyl-5-methyl-4-isoxazolyl)-N,N-dimethyl-a-oxo- structure
80565-42-0 structure
Product name:1H-Indole-3-acetamide,2-(3-ethyl-5-methyl-4-isoxazolyl)-N,N-dimethyl-a-oxo-
CAS No:80565-42-0
MF:C17H17N3O3
MW:311.33518
CID:705415
PubChem ID:53472068

1H-Indole-3-acetamide,2-(3-ethyl-5-methyl-4-isoxazolyl)-N,N-dimethyl-a-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-acetamide,2-(3-ethyl-5-methyl-4-isoxazolyl)-N,N-dimethyl-a-oxo-
    • (3-methyl-5-methyl-4-isoxazolyl)dimethylindoleglyoxylamide
    • 2-[5-(3,5-dimethyl-1,2-oxazol-4-yl)-3,4-dimethyl-1H-indol-2-yl]-2-oxoacetamide
    • DTXSID50703837
    • 80565-42-0
    • Inchi: InChI=1S/C17H17N3O3/c1-7-11(14-9(3)20-23-10(14)4)5-6-12-13(7)8(2)15(19-12)16(21)17(18)22/h5-6,19H,1-4H3,(H2,18,22)
    • InChI Key: NKARACLFSYYTFN-UHFFFAOYSA-N
    • SMILES: CC1=C(C=CC2=C1C(=C(N2)C(=O)C(=O)N)C)C3=C(ON=C3C)C

Computed Properties

  • Exact Mass: 311.12699141g/mol
  • Monoisotopic Mass: 311.12699141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 498
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Surface Charge: 0
  • Tautomer Count: 94
  • Topological Polar Surface Area: 102Ų

1H-Indole-3-acetamide,2-(3-ethyl-5-methyl-4-isoxazolyl)-N,N-dimethyl-a-oxo- Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi

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